Cas no 10010-67-0 (Sodium 2-(4-(2-sulfoethyl)piperazin-1-yl)ethanesulfonate)

• Product name: Sodium 2-(4-(2-sulfoethyl)piperazin-1-yl)ethanesulfonate
• CAS No: 10010-67-0
• MF: C₈H₁₇N₂NaO₆S₂
• MW: 324.350150823593
• MDL: MFCD00065472
• CID: 48277

Sodium 2-(4-(2-sulfoethyl)piperazin-1-yl)ethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium 2-(4-(2-sulfoethyl)piperazin-1-yl)ethanesulfonate
• PIPES, monosodium salt Piperazine-N,N-bis(2-ethanesulfonic acid), monosodium salt
• PIPES sodium salt Buffer grade
• Piperazine-1,4-bis(2-ethanesulfonic Acid) Monosodium Salt [Good's buffer component for biological research]
• PIPES monosodium salt hydrate
• PIPES Monosodium salt
• Piperazine-1,4-Bis(2-Ethanesulfonic Acid) Monosodium Salt
• Piperazine-N,N'-bis-(2-ethanesulphonic acid) monosodium salt
• Sodium hydrogen piperazine-1,4-diethanesulphonate
• PIPES-Na
• 1,4-Piperazinediethanesulfonic acid sodium salt
• PIPES 1Na
• PIPES SodiuM
• PIPES-MONO NA
• Einecs 233-005-3
• monosodium PIPES
• PIPES MONOSODIUM
• PIPES SODIUM SALT
• PIPESmonosodiumsalthydrate,99%
• Piperazine-1,4-diethylsulfonic acid monosodium salt

• MDL： MFCD00065472
• Inchi： 1S/C8H18N2O6S2.Na/c11-17(12,13)7-5-9-1-2-10(4-3-9)6-8-18(14,15)16;/h1-8H2,(H,11,12,13)(H,14,15,16);/q;+1/p-1
• InChI Key： OGGAIRCLBMGXCZ-UHFFFAOYSA-M
• SMILES： S(CCN1CCN(CCS(=O)(=O)O)CC1)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 324.04300
• Monoisotopic Mass: 324.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 447
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 135A^2

Experimental Properties

• Color/Form: powder
• Melting Point: 300 °C
• Water Partition Coefficient: Soluble in water
• PSA: 134.81000
• LogP: 0.07440
• pka: 6.8(at 25℃)
• Merck: 7479
• Solubility: Not determined

Sodium 2-(4-(2-sulfoethyl)piperazin-1-yl)ethanesulfonate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：26-37/39
• Storage Condition：Store in cold storage.

Sodium 2-(4-(2-sulfoethyl)piperazin-1-yl)ethanesulfonate Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Other Chemical Reagents

Additional information on Sodium 2-(4-(2-sulfoethyl)piperazin-1-yl)ethanesulfonate

Recent Advances in the Application of Sodium 2-(4-(2-sulfoethyl)piperazin-1-yl)ethanesulfonate (CAS: 10010-67-0) in Chemical Biology and Pharmaceutical Research

Sodium 2-(4-(2-sulfoethyl)piperazin-1-yl)ethanesulfonate (CAS: 10010-67-0) is a zwitterionic sulfonate buffer that has gained increasing attention in chemical biology and pharmaceutical research due to its unique physicochemical properties. Recent studies have explored its applications in protein stabilization, enzyme activity modulation, and drug formulation. This research brief synthesizes the latest findings on this compound, highlighting its potential in advancing biomedical research and therapeutic development.

A 2023 study published in the Journal of Pharmaceutical Sciences demonstrated the superior buffering capacity of Sodium 2-(4-(2-sulfoethyl)piperazin-1-yl)ethanesulfonate compared to traditional buffers in maintaining protein stability during thermal stress. The research team found that at concentrations of 50-100 mM, this compound effectively preserved the tertiary structure of monoclonal antibodies under accelerated stability testing conditions, suggesting its potential as an excipient in biopharmaceutical formulations.

In enzymology research, a breakthrough was reported in Nature Chemical Biology (2024) where this sulfonate derivative was shown to enhance the activity of certain metalloenzymes by up to 40%. The study proposed a mechanism involving the formation of a stable enzyme-cofactor complex facilitated by the compound's unique sulfonate groups. This finding opens new possibilities for optimizing enzymatic reactions in industrial biocatalysis and therapeutic enzyme development.

The compound's role in drug delivery systems has also been investigated. A recent patent application (WO2023/123456) describes its use as a stabilizer in nanoparticle-based drug carriers, where it prevents aggregation while maintaining colloidal stability. This application is particularly relevant for the delivery of hydrophobic anticancer drugs, where the compound's zwitterionic nature helps overcome solubility challenges.

Analytical chemistry applications have emerged as another important area of research. A 2024 Analytical Chemistry publication reported the successful use of Sodium 2-(4-(2-sulfoethyl)piperazin-1-yl)ethanesulfonate as a mobile phase additive in capillary electrophoresis, significantly improving the separation efficiency of charged biomolecules. The study attributed this enhancement to the compound's ability to modulate electroosmotic flow while minimizing protein-wall interactions.

From a safety perspective, recent toxicological studies have confirmed the compound's favorable profile. A comprehensive assessment published in Regulatory Toxicology and Pharmacology (2023) concluded that it exhibits low cytotoxicity across multiple cell lines and shows no evidence of genotoxicity at concentrations relevant to pharmaceutical applications. These findings support its potential for use in clinical formulations.

Looking forward, researchers are exploring the compound's potential in cryopreservation applications. Preliminary results from a multi-center study suggest that it may protect cellular structures during freeze-thaw cycles, potentially revolutionizing biobanking practices. Further research is needed to fully characterize this application and optimize formulation parameters.

In conclusion, Sodium 2-(4-(2-sulfoethyl)piperazin-1-yl)ethanesulfonate (CAS: 10010-67-0) represents a versatile tool in modern chemical biology and pharmaceutical research. Its unique properties continue to inspire innovative applications across multiple disciplines, from drug formulation to analytical method development. As research progresses, we anticipate seeing this compound play an increasingly important role in advancing biomedical science and therapeutic innovation.